N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide

• Molecular Formula: C16H23ClN2O
• Molecular Weight: 294.82 g/mol
• IUPAC Name: N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide
• InChI: InChI=1S/C16H23ClN2O/c1-12-8-13(2)11-19(10-12)7-6-16(20)18-15-5-3-4-14(17)9-15/h3-5,9,12-13H,6-8,10-11H2,1-2H3,(H,18,20)
• InChI Key: ZNGZMOAFFPQHLK-UHFFFAOYSA-N
• SMILES: CC1CC(CN(C1)CCC(=O)NC2=CC(=CC=C2)Cl)C

Description

N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide, also known as CDP, is a chemical compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. CDP is a synthetic compound that was first synthesized in the 1970s and has since been studied for its mechanism of action and potential therapeutic benefits.

Mechanism of Action

N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is believed to work by increasing the synthesis of phosphatidylcholine, a key component of cell membranes in the brain. This increase in phosphatidylcholine levels can lead to improved neuronal function and communication, which can improve cognitive function and memory.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide has been shown to have a number of biochemical and physiological effects in animal models. These effects include increased levels of acetylcholine, a neurotransmitter involved in memory and learning, and increased levels of brain-derived neurotrophic factor (BDNF), a protein that promotes the growth and survival of neurons.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide in lab experiments is its ability to improve cognitive function and memory in animal models. This can make it a useful tool for studying the mechanisms underlying these processes. However, one limitation of using N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is that its effects may be species-specific and may not translate to humans.

Future Directions

There are a number of future directions for research on N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide. One area of interest is its potential use in the treatment of traumatic brain injury, which is a major cause of disability and death worldwide. Other areas of interest include its potential use in the treatment of depression and anxiety disorders, as well as its potential as a cognitive enhancer in healthy individuals.
In conclusion, N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide is a synthetic compound that has gained attention in scientific research due to its potential applications in the field of neuroscience. It has been studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic benefits. While there are advantages and limitations to using N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide in lab experiments, there are also a number of future directions for research on this compound.

Synthesis Methods

N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide can be synthesized using a multistep process that involves the reaction of 3-chlorobenzoyl chloride with 3,5-dimethylpiperidine to form the intermediate 3-chlorophenyl-3,5-dimethylpiperidin-1-yl ketone. This intermediate is then reacted with propanoyl chloride to form N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide.

Scientific Research Applications

N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide has been studied for its potential applications in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and stroke. Studies have shown that N-(3-chlorophenyl)-3-(3,5-dimethylpiperidin-1-yl)propanamide can improve cognitive function, memory, and learning in animal models of these disorders.